tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate

• IUPAC Name: tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate
• InChI: InChI=1S/C12H17FN2O2/c1-12(2,3)17-11(16)15-7-8-4-5-9(13)10(14)6-8/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key: ZESPVVPBNKPRRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1=CC(=C(C=C1)F)N
• Molecular Formula: C12H17FN2O2
• DSSTOX Substance ID: DTXSID00701803
• Molecular Weight: 240.27 g/mol
• CAS RN: 657409-24-0

Description

“tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate” is a chemical compound with the CAS Number: 361548-95-0. It has a molecular weight of 226.25 and its IUPAC name is tert-butyl 3-amino-4-fluorophenylcarbamate. The compound is solid in physical form.

Synthesis Analysis

The synthesis of tert-butyl carbamate derivatives can be achieved through various methods. The tert-butyl group attached to the nitrogen of the carbamate function indicates that this compound is N-protected, commonly using a tert-butoxycarbonyl (Boc) group, which is a standard protecting group in organic synthesis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H15FN2O2/c1-11(2,3)16-10(15)14-7-4-5-8(12)9(13)6-7/h4-6H,13H2,1-3H3,(H,14,15). This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

Tert-Butyl carbamate derivatives can undergo a variety of chemical reactions. They can behave as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines.

Physical And Chemical Properties Analysis

This compound is solid in physical form. It should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Pharmaceutical Research: Antibiotic Synthesis

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Organic Synthesis: Protecting Group

In organic chemistry, tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate is used as a protecting group for amines. .

Material Science: Polymer Research

The compound’s ability to introduce amino groups into polymers can be exploited to modify surface properties, such as enhancing adhesion or creating antimicrobial surfaces. .

Chemical Biology: Bioconjugation

Researchers utilize this compound for bioconjugation, linking biomolecules to other substances, including drugs, probes, or fluorescent tags. .

Analytical Chemistry: Chromatography

In chromatography, tert-butyl N-[(3-amino-4-fluorophenyl)methyl]carbamate can be used to derivatize compounds, improving their detectability and separation during analysis. .

Catalysis: Ligand Synthesis

The compound is used in the synthesis of ligands for catalysis. .

Neuroscience: Neurotransmitter Analogues

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Environmental Science: Sensor Development

The amino and fluorophenyl groups make it a candidate for developing sensors that detect environmental pollutants. .

Safety and Hazards

The compound has been classified under the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl(4-fluoro-3-nitrophenyl)methylcarbamate (1.0 g, 3.70 mmol) in methanol (4 mL) was added 10% palladium-carbon (150 mg), and the mixture was stirred under a hydrogen atmosphere (1 atm) at room temperature for 18 hr. The insoluble material was filtered off, and the filtrate was concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (ethyl acetate), and the obtained solution was concentrated under reduced pressure to give the title compound (0.88 g, 99%) as a brown oil.

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl (4-fluoro-3-nitrophenyl)methylcarbamate (1.0 g, 3.70 mmol) in methanol (4 mL) was added 10% palladium-carbon (150 mg), and the mixture was stirred at room temperature under a hydrogen atmosphere (1 atm) for 18 hr. The insoluble material was filtered off, and the filtrate was concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (ethyl acetate), and the obtained solution was concentrated under reduced pressure to give the title compound (0.88 g, 99%) as a brown oil.